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2-(Bromomethyl)benzaldehyde building block
for pharmaceuticals

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-(Bromomethyl)benzaldehyde

CAS No.: 60633-91-2

Cat. No.: S683604

Chemical Profile of 2-(Bromomethyl)benzaldehyde

The table below summarizes the key identification and physical property data for this compound gathered

from the search results.

Property Value

CAS Number 60633-91-2 [1] [2]

Molecular Formula CsH7BrO [1] [2]

Molecular Weight 199.04 g/mol [1]

Purity >98% [1]

Boiling Point 264.6°C at 760 mmHg [2]

Density 1.524 g/lcm3 [2]

Flash Point 97.6°C [2]

Synonyms o-Formylbenzyl bromide; 2-Bromomethyl-benzaldehyde [2]
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Safety and Handling Information

Handling this compound requires careful attention to safety due to its hazardous nature.

e Hazards: It is classified as harmful if swallowed, causes severe skin burns and eye damage, and may
be harmful if inhaled [1].
¢ Precautionary Statements: Key handling advice includes:
o Do not breathe dust/fume/gas/mist/vapors/spray.
o Wash skin thoroughly after handling.
o Use only outdoors or in a well-ventilated area.
o IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do — continue rinsing [1].
¢ Storage: The compound should be stored sealed in a dry environment at 2-8°C [1].

General Role in Pharmaceutical Synthesis

While specific protocols are unavailable in the search results, 2-(Bromomethyl)benzaldehyde is a versatile

chemical building block [3]. Its molecular structure contains two highly reactive functional groups:

e Aldehyde Group ( -CHO ): Often participates in condensation reactions (e.g., forming imines with
amines) or can be oxidized to form carboxylic acids.

e Bromomethyl Group ( -CHz2Br ): This is an excellent electrophile for nucleophilic substitution
reactions (e.g., with nitrogen nucleophiles like amines to form benzylamines, or with oxygen
nucleophiles like alcohols to form ethers).

The combination of these groups on an aromatic benzene ring makes this compound particularly valuable for
constructing more complex molecular architectures, such as specific pharmacophores or cores found in
active pharmaceutical ingredients (APIs). The following diagram illustrates the general synthetic logic
enabled by this building block.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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